![molecular formula C16H12BrClO3S B3035253 4-(4-Bromophenyl)-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid CAS No. 306730-10-9](/img/structure/B3035253.png)
4-(4-Bromophenyl)-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid
Overview
Description
4-(4-Bromophenyl)-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid (4-BCP-4-CPSA) is an organic compound of the carboxylic acid family. It is a white crystalline solid with a melting point of 142-144 degrees Celsius. 4-BCP-4-CPSA is a widely used reagent in organic synthesis and has a variety of applications in the pharmaceutical and chemical industries.
Scientific Research Applications
Surfactant Synthesis
A novel surfactant, 4-((4-bromophenyl)(dodecyl)amino)-4-oxobutanoic acid, was synthesized via a copper-catalyzed cross-coupling reaction. This compound demonstrated unusual large-diameter premicellar aggregation below the Critical Micelle Concentration (CMC), as revealed by dynamic light scattering and atomic force microscopy (Chen, Hu, & Fu, 2013).
Crystal Structure Analysis
The single crystal structure of a related compound, 2-(3'-Bromoanilino)-5-[5'-amino-1'-(4''-chlorophenyl)-1',2',3'-triazdl-4'-yl]-1,3,4-thiodiazole, was determined through X-ray analysis, revealing a triclinic system with specific geometric dimensions. This analysis helps in understanding the structural properties of such compounds (Zhang, Dong, & Zhu, 1996).
Supramolecular Motif Assessment
A study on 9H-thioxanthen-9-one derivatives including 2-[(4-bromophenyl)sulfanyl]-5-nitrobenzoic acid explored the role of different substituent groups in determining supramolecular motifs. The study concluded that strong hydrogen bonding and other intermolecular interactions, like π–π stacking, significantly influence the energetic interplay governing crystal packing (Jacob, Piedade, Robalo, & Duarte, 2011).
Synthesis and Application in Organic Chemistry
The synthesis of various heterocyclic compounds using 4-(4-bromophenyl)-4-oxobut-2-enoic acid as a starting material was investigated, leading to novel aroylacrylic acids, pyridazinones, and furanones derivatives. These compounds have potential antibacterial activities, showcasing the versatility of 4-(4-Bromophenyl)-2-[(4-chlorophenyl)sulfanyl]-4-oxobutanoic acid in organic synthesis (El-Hashash, Soliman, Bakeer, Mohammed, & Hassan, 2015).
Pharmacological Evaluation
The synthesis and pharmacological evaluation of N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides were conducted, indicating potential antibacterial properties. Computational docking with α-chymotrypsin enzyme protein revealed active binding sites, suggesting these compounds as potential antibacterial agents with moderate enzymatic inhibition properties (Siddiqui et al., 2014).
Properties
IUPAC Name |
4-(4-bromophenyl)-2-(4-chlorophenyl)sulfanyl-4-oxobutanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrClO3S/c17-11-3-1-10(2-4-11)14(19)9-15(16(20)21)22-13-7-5-12(18)6-8-13/h1-8,15H,9H2,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WKDXKJXEVIRIET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)CC(C(=O)O)SC2=CC=C(C=C2)Cl)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrClO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801194799 | |
Record name | 4-Bromo-α-[(4-chlorophenyl)thio]-γ-oxobenzenebutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801194799 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
399.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
306730-10-9 | |
Record name | 4-Bromo-α-[(4-chlorophenyl)thio]-γ-oxobenzenebutanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=306730-10-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-α-[(4-chlorophenyl)thio]-γ-oxobenzenebutanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801194799 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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